6-[[5-[(4-bromophenyl)methylsulfanyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-[[5-[(4-bromophenyl)methylsulfanyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18BrN5O3S/c1-30-17-8-6-16(7-9-17)27-18(10-15-11-19(28)24-20(29)23-15)25-26-21(27)31-12-13-2-4-14(22)5-3-13/h2-9,11H,10,12H2,1H3,(H2,23,24,28,29)
• InChI Key: FPPYIQHPMCEGNF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)Br)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H18BrN5O3S
• Molecular Weight: 500.4 g/mol

Description

The compound is a complex organic molecule that includes several functional groups, including a pyrimidine ring, a triazole ring, a methoxyphenyl group, and a bromophenyl group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the various functional groups present in the molecule. For example, the bromophenyl group could undergo nucleophilic aromatic substitution reactions, while the triazole and pyrimidine rings could participate in various ring-opening and ring-closing reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being investigated as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, the presence of a bromine atom could potentially make the compound hazardous if it were to be ingested or come into contact with the skin.

Future Directions

The future research directions for this compound would likely involve further investigation of its chemical properties and potential applications. For example, it could be studied as a potential precursor for the synthesis of other complex organic molecules, or it could be investigated for potential medicinal properties.